Cas no 2172504-11-7 (6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172504-11-7
• MF: C₁₂H₁₃FN₄O
• MW: 248.256225347519
• CID: 5772282
• PubChem ID: 165503965
• Update Time: 2025-06-14

6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-1452252
• 2172504-11-7
• 6-amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one
• 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C12H13FN4O/c1-17(2)12-15-10(14)9(11(18)16-12)7-3-5-8(13)6-4-7/h3-6H,1-2H3,(H3,14,15,16,18)
• InChI Key： ALNSXWNWBXNSRX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(NC(=NC=1N)N(C)C)=O

Computed Properties

• Exact Mass: 248.10733921g/mol
• Monoisotopic Mass: 248.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172504-11-7)

The compound 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172504-11-7) is a specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dihydropyrimidinone core substituted with amino, dimethylamino, and 4-fluorophenyl groups, makes it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting enzyme inhibition, receptor modulation, and as a scaffold for novel therapeutics.

In recent years, the demand for fluorinated pyrimidine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of a 4-fluorophenyl moiety in this compound aligns with current trends in drug design, where fluorination is leveraged to improve pharmacokinetic properties. This molecule’s dihydropyrimidinone backbone is also a key feature in multi-target drug development, a hot topic in precision medicine and AI-driven drug discovery.

From a synthetic perspective, 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one exemplifies advancements in green chemistry and catalytic methodologies. Researchers are optimizing its synthesis to reduce waste and improve yield, addressing growing concerns about sustainable pharmaceutical production. Its CAS No. 2172504-11-7 serves as a critical identifier in patent literature and regulatory documentation, underscoring its commercial and academic relevance.

The compound’s potential extends to central nervous system (CNS) drug development, a field garnering attention due to rising neurological disorder rates. Its dimethylamino group may facilitate blood-brain barrier penetration, a recurring challenge in CNS therapeutics. Additionally, its amino and fluorophenyl substitutions are being studied for their role in kinase inhibition, a mechanism central to cancer and inflammatory disease research.

Analytical characterization of CAS No. 2172504-11-7 involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, reflecting the compound’s structural complexity. These methods are pivotal in quality control and mechanistic studies, particularly when exploring its interactions with biological targets. The compound’s solubility and stability profiles are also critical parameters for formulation scientists.

In the context of computational chemistry, 6-Amino-2-(dimethylamino)-5-(4-fluorophenyl)-3,4-dihydropyrimidin-4-one is a candidate for molecular docking and QSAR modeling. These in silico approaches accelerate lead optimization, reducing reliance on costly in vitro trials. The integration of AI-powered drug design tools further enhances its study, aligning with industry shifts toward digital R&D platforms.

Regulatory and safety assessments of this compound emphasize its non-toxic and non-hazardous nature, ensuring compliance with global chemical standards. Its applications in academic research and industrial innovation are supported by rigorous toxicity screenings, a priority for ethical and sustainable science.

Future directions for CAS No. 2172504-11-7 include exploring its role in combination therapies and nanotechnology-based delivery systems. As the pharmaceutical landscape evolves, this compound’s versatility positions it as a valuable asset for addressing unmet medical needs and advancing personalized medicine.